Cas no 71408-00-9 (methyl 4-amino-5-cyano-2-hydroxybenzoate)

• Product Name: methyl 4-amino-5-cyano-2-hydroxybenzoate
• CAS No: 71408-00-9
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• MDL: MFCD20695693
• CID: 548249
• PubChem ID: 12486470
• Update Time: 2025-05-26

methyl 4-amino-5-cyano-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-amino-5-cyano-2-hydroxy-, methyl ester
• Methyl4-amino-5-cyano-2-hydroxybenzoate
• Benzoic acid, 4-amino-5-cyano-2-hydroxy-, methyl ester (9CI)
• methyl 4-amino-5-cyano-2-hydroxybenzoate
• EN300-8639996
• UHKVUCRMIJEDJC-UHFFFAOYSA-N
• 71408-00-9
• Benzoic acid,4-amino-5-cyano-2-hydroxy-,methyl ester(9ci)
• DTXSID20500052
• SCHEMBL5499599

• MDL： MFCD20695693
• Inchi： 1S/C9H8N2O3/c1-14-9(13)6-2-5(4-10)7(11)3-8(6)12/h2-3,12H,11H2,1H3
• InChI Key： UHKVUCRMIJEDJC-UHFFFAOYSA-N
• SMILES： OC1C=C(C(C#N)=CC=1C(=O)OC)N

Computed Properties

• Exact Mass: 192.05349212g/mol
• Monoisotopic Mass: 192.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 96.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-amino-5-cyano-2-hydroxybenzoate

Methyl 4-Amino-5-Cyano-2-Hydroxybenzoate (CAS No. 71408-00-9): A Comprehensive Overview of Its Properties and Applications

Methyl 4-amino-5-cyano-2-hydroxybenzoate (CAS No. 71408-00-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique molecular structure featuring an amino group, a cyano group, and a hydroxybenzoate ester, serves as a versatile intermediate in synthetic chemistry. Its CAS number 71408-00-9 is often used by researchers to identify and procure this compound for various applications.

In recent years, the demand for methyl 4-amino-5-cyano-2-hydroxybenzoate has surged due to its potential role in the synthesis of bioactive molecules. With the growing interest in green chemistry and sustainable synthesis, this compound has been explored as a building block for environmentally friendly processes. Researchers are particularly intrigued by its ability to participate in multicomponent reactions, which align with the principles of atom economy and waste reduction—key topics in modern chemical research.

The pharmaceutical industry has shown a keen interest in CAS 71408-00-9 due to its structural motifs, which are commonly found in drug candidates targeting various diseases. For instance, the amino and cyano functional groups are pivotal in designing molecules with enhanced bioavailability and target specificity. This has led to its inclusion in studies focused on anticancer agents, antimicrobial compounds, and central nervous system (CNS) therapeutics—areas that dominate current scientific literature and patent filings.

Beyond pharmaceuticals, methyl 4-amino-5-cyano-2-hydroxybenzoate has found applications in agrochemicals. Its derivatives are being investigated for their potential as plant growth regulators and pesticides, addressing the global need for crop protection and sustainable agriculture. The compound’s ability to modulate biological pathways makes it a valuable tool in developing next-generation agrochemical formulations that are both effective and environmentally benign.

From a material science perspective, CAS No. 71408-00-9 contributes to the development of advanced polymers and functional materials. Its incorporation into polymer matrices can enhance properties such as thermal stability, mechanical strength, and optical characteristics. This aligns with the rising demand for high-performance materials in industries ranging from electronics to automotive engineering.

In the realm of analytical chemistry, methyl 4-amino-5-cyano-2-hydroxybenzoate is utilized as a reference standard for chromatographic analysis and spectroscopic studies. Its well-defined structure and purity make it an ideal candidate for method validation and quality control in laboratories worldwide. This underscores its importance in ensuring the accuracy and reliability of chemical analyses—a critical aspect of regulatory compliance and safety assessments.

The synthesis of methyl 4-amino-5-cyano-2-hydroxybenzoate typically involves multistep organic reactions, including esterification, nitration, and reduction. Recent advancements in catalytic methods and microwave-assisted synthesis have improved the efficiency of its production, reducing both reaction times and energy consumption. These innovations resonate with the broader trend toward process intensification and cost-effective manufacturing in the chemical industry.

As the scientific community continues to explore the potential of CAS 71408-00-9, its relevance in cutting-edge research remains undeniable. Whether in drug discovery, agricultural innovation, or material engineering, this compound exemplifies the intersection of molecular design and practical application. For researchers and industry professionals alike, methyl 4-amino-5-cyano-2-hydroxybenzoate represents a valuable asset in the pursuit of scientific and technological progress.